Cas no 1536442-29-1 (1-4-(methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-4-(methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 1536442-29-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD21800616
• CID: 5151462
• PubChem ID: 79110503
• Update Time: 2025-05-19

1-4-(methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[4-(methylamino)cyclohexyl]-
• 1-(4-(Methylamino)cyclohexyl)-1h-pyrrole-2,5-dione
• 1-4-(methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione

• MDL： MFCD21800616
• Inchi： 1S/C11H16N2O2/c1-12-8-2-4-9(5-3-8)13-10(14)6-7-11(13)15/h6-9,12H,2-5H2,1H3
• InChI Key： YPBLUCKVGICXJU-UHFFFAOYSA-N
• SMILES： N1(C2CCC(NC)CC2)C(=O)C=CC1=O

Additional information on 1-4-(methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione

Comprehensive Overview of 1-4-(Methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 1536442-29-1)

The compound 1-4-(Methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 1536442-29-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a cyclohexyl ring substituted with a methylamino group, coupled with a dihydro-1H-pyrrole-2,5-dione moiety. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The compound's pyrrole-2,5-dione core is particularly noteworthy, as it is a common motif in bioactive molecules and polymers.

In recent years, the demand for novel heterocyclic compounds like 1-4-(Methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione has surged, driven by advancements in drug discovery and organic electronics. Researchers are exploring its potential as a building block for small-molecule inhibitors or as a precursor for functional materials. The compound's CAS No. 1536442-29-1 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and medicinal chemistry.

One of the key trends in the scientific community is the development of targeted therapies and precision medicine. The structural features of 1-4-(Methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione suggest potential applications in modulating specific biological pathways. For instance, the methylamino group could enhance solubility or binding affinity, while the pyrrole-dione moiety might interact with enzymes or receptors. These properties align with the current focus on structure-activity relationships (SAR) in drug design.

Another area of interest is the compound's role in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, researchers are investigating efficient methods to synthesize 1-4-(Methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione with minimal waste. Catalytic approaches and solvent-free reactions are among the strategies being explored to optimize its production. This aligns with broader industry trends toward eco-friendly chemical manufacturing.

The compound's physical and chemical properties are also under scrutiny. Understanding its stability, solubility, and reactivity is crucial for applications in formulation development or material science. For example, the cyclohexyl ring may confer rigidity, while the dione group could participate in hydrogen bonding or redox reactions. Such insights are valuable for tailoring the compound's performance in specific applications.

In summary, 1-4-(Methylamino)cyclohexyl-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 1536442-29-1) represents a versatile and promising compound with potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery, materials science, and sustainable chemistry. As scientific inquiry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.